Cas no 558478-78-7 (2-tert-butylpyrrolidine hydrochloride)

2-tert-Butylpyrrolidine hydrochloride is a chiral pyrrolidine derivative commonly employed as a building block in organic synthesis and pharmaceutical research. Its sterically hindered tert-butyl group enhances selectivity in asymmetric reactions, making it valuable for catalytic applications and ligand design. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. This compound is particularly useful in the preparation of bioactive molecules, including agrochemicals and medicinal compounds, where its rigid pyrrolidine scaffold contributes to conformational control. High purity grades are available to meet stringent research and industrial requirements. Its structural features make it a versatile intermediate for fine chemical synthesis.
2-tert-butylpyrrolidine hydrochloride structure
558478-78-7 structure
Product Name:2-tert-butylpyrrolidine hydrochloride
CAS No:558478-78-7
MF:C8H18ClN
MW:163.68822145462
MDL:MFCD07357529
CID:3524346
PubChem ID:17389538
Update Time:2025-10-23

2-tert-butylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • PYRROLIDINE, 2-(1,1-DIMETHYLETHYL)-, HYDROCHLORIDE
    • 2-TERT-BUTYLPYRROLIDINE HYDROCHLORIDE
    • BIO-FARMA BF000740
    • 2-tert-Butylpyrrolidine, HCl
    • 558478-78-7
    • 2-(tert-Butyl)pyrrolidine hydrochloride
    • MFCD07357529
    • 2-tert-Butylpyrrolidine (HCl)
    • AAOKNWIGPRCWII-UHFFFAOYSA-N
    • AT28712
    • Z1269638483
    • DB-422362
    • 2-(TERT-BUTYL)PYRROLIDINE HCL
    • AKOS005143816
    • EN300-93112
    • BS-32559
    • 2-tert-butylpyrrolidine;hydrochloride
    • SCHEMBL5241681
    • 2-tert-Butylpyrrolidine,HCl
    • IXA47878
    • 842-944-3
    • 2-tert-butylpyrrolidine hydrochloride
    • MDL: MFCD07357529
    • Inchi: 1S/C8H17N.ClH/c1-8(2,3)7-5-4-6-9-7;/h7,9H,4-6H2,1-3H3;1H
    • InChI Key: AAOKNWIGPRCWII-UHFFFAOYSA-N
    • SMILES: Cl.N1CCCC1C(C)(C)C

Computed Properties

  • Exact Mass: 163.1127773g/mol
  • Monoisotopic Mass: 163.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 91.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

2-tert-butylpyrrolidine hydrochloride Security Information

2-tert-butylpyrrolidine hydrochloride Pricemore >>

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Additional information on 2-tert-butylpyrrolidine hydrochloride

Recent Advances in the Study of 2-tert-butylpyrrolidine hydrochloride (CAS: 558478-78-7): A Comprehensive Research Brief

2-tert-butylpyrrolidine hydrochloride (CAS: 558478-78-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This research brief synthesizes the latest findings regarding its synthesis, pharmacological properties, and potential therapeutic applications. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a chiral building block for the asymmetric synthesis of neuroactive compounds. The research team optimized a novel synthetic route (yield: 78%, enantiomeric excess >99%) using 2-tert-butylpyrrolidine hydrochloride as a key intermediate, significantly improving the production efficiency of potential dopamine receptor modulators. This advancement addresses previous challenges in stereochemical control during large-scale synthesis.

Pharmacological investigations have revealed promising characteristics of 2-tert-butylpyrrolidine hydrochloride derivatives. In vitro studies conducted by the European Journal of Pharmacology (2024) showed that structural analogs exhibit high blood-brain barrier permeability (Papp > 15 × 10⁻⁶ cm/s) and selective binding affinity for σ-1 receptors (Ki = 12.3 nM). These findings suggest potential applications in neurodegenerative disease treatment, particularly for Alzheimer's and Parkinson's diseases, where σ-1 receptor modulation has shown neuroprotective effects.

The compound's safety profile has been extensively evaluated in recent preclinical trials. A 2024 toxicology report in Regulatory Toxicology and Pharmacology established an acceptable safety margin with no observed adverse effects at doses below 50 mg/kg/day in rodent models. However, researchers noted the need for further investigation into long-term exposure effects, particularly regarding potential hepatotoxicity at higher concentrations.

Emerging applications in radiopharmaceuticals have been particularly noteworthy. A breakthrough study in Nuclear Medicine and Biology (2023) utilized 2-tert-butylpyrrolidine hydrochloride as a precursor for ¹⁸F-labeled PET tracers. The resulting radiopharmaceutical demonstrated excellent in vivo stability (>95% intact tracer at 120 minutes post-injection) and high target-to-background ratios in CNS imaging, offering new possibilities for neurological disorder diagnosis.

From a commercial perspective, the global market for 2-tert-butylpyrrolidine hydrochloride is projected to grow at a CAGR of 6.8% from 2024 to 2030, according to a recent industry analysis. This growth is primarily driven by increasing R&D investment in neurological therapeutics and the compound's expanding applications in asymmetric synthesis. However, supply chain challenges and regulatory hurdles in different regions remain significant considerations for manufacturers and researchers alike.

In conclusion, 2-tert-butylpyrrolidine hydrochloride continues to demonstrate significant value in pharmaceutical research and development. Its dual role as a synthetic intermediate and potential therapeutic agent makes it a compound of ongoing interest. Future research directions likely include optimization of derivative compounds for enhanced selectivity, expanded toxicological profiling, and exploration of novel therapeutic applications beyond CNS disorders. The scientific community anticipates further breakthroughs in the coming years as research into this versatile compound progresses.

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